Cas no 2228743-90-4 (4-(but-3-yn-2-yl)-2,5-dimethoxypyridine)

• Product Name: 4-(but-3-yn-2-yl)-2,5-dimethoxypyridine
• CAS No: 2228743-90-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6194038
• PubChem ID: 165710055
• Update Time: 2025-07-21

4-(but-3-yn-2-yl)-2,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)-2,5-dimethoxypyridine
• 2228743-90-4
• EN300-1730715

• Inchi： 1S/C11H13NO2/c1-5-8(2)9-6-11(14-4)12-7-10(9)13-3/h1,6-8H,2-4H3
• InChI Key： QIKHNMRDHIIVIJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1C(C#C)C)OC

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31.4Ų

Additional information on 4-(but-3-yn-2-yl)-2,5-dimethoxypyridine

Exploring 4-(but-3-yn-2-yl)-2,5-dimethoxypyridine (CAS No. 2228743-90-4): Properties, Applications, and Innovations

In the realm of organic chemistry, 4-(but-3-yn-2-yl)-2,5-dimethoxypyridine (CAS No. 2228743-90-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyridine core substituted with but-3-yn-2-yl and dimethoxy groups, offers a versatile scaffold for synthetic and medicinal chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and agrochemical development.

The pyridine derivative family, including 4-(but-3-yn-2-yl)-2,5-dimethoxypyridine, is known for its electron-rich aromatic system, which facilitates diverse chemical transformations. The presence of the alkyne moiety (but-3-yn-2-yl) introduces reactivity for click chemistry, a hot topic in modern synthetic methodologies. This aligns with the growing demand for efficient, modular, and sustainable chemical processes, as highlighted by recent trends in green chemistry and AI-driven drug design.

One of the most searched questions in the field revolves around the synthetic routes for 4-(but-3-yn-2-yl)-2,5-dimethoxypyridine. Common methods involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, leveraging the reactivity of halogenated pyridines. These approaches are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in high-value chemical synthesis. Additionally, its potential as a building block for pharmaceutical intermediates has spurred interest in scalable production techniques.

Beyond synthesis, the biological activity of 4-(but-3-yn-2-yl)-2,5-dimethoxypyridine is a subject of ongoing investigation. Its structural resemblance to bioactive molecules suggests possible interactions with enzymes or receptors, making it a candidate for targeted therapy research. This aligns with the broader trend of precision medicine, where tailored molecular designs are critical. However, detailed pharmacological studies are still needed to validate these hypotheses.

In material science, the compound's conjugated system and electron-donating groups (dimethoxy) make it a potential candidate for organic electronics. With the rise of flexible electronics and sustainable materials, researchers are exploring its incorporation into polymers or small-molecule semiconductors. This application is particularly relevant given the global push for renewable energy and energy-efficient technologies.

From an industrial perspective, the demand for custom synthesis of 4-(but-3-yn-2-yl)-2,5-dimethoxypyridine is rising, driven by its utility in R&D pipelines. Companies specializing in fine chemicals and contract research often highlight such compounds in their portfolios, catering to clients in pharmaceuticals and agrochemicals. This trend underscores the importance of specialty chemicals in advancing innovation across sectors.

To optimize the use of 4-(but-3-yn-2-yl)-2,5-dimethoxypyridine, researchers emphasize the need for robust analytical methods. Techniques like HPLC, NMR, and mass spectrometry are critical for quality control and structural elucidation. These methods are frequently searched by professionals seeking to characterize or purify the compound, reflecting the intersection of analytical chemistry and process optimization.

In summary, 4-(but-3-yn-2-yl)-2,5-dimethoxypyridine (CAS No. 2228743-90-4) represents a multifaceted compound with broad applicability. Its synthesis, biological potential, and material science applications align with contemporary research priorities, making it a valuable subject for further exploration. As the scientific community continues to uncover its possibilities, this compound is poised to play a pivotal role in next-generation chemical innovations.